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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of N-butyl-N-
methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) as an electrolyte
component in high-temperature lithium-ion batteries. This document outlines the key
physicochemical properties, detailed experimental protocols for electrolyte preparation and cell
assembly, and standard procedures for electrochemical characterization.

Introduction to PYR14-TFSI for High-Temperature
Applications

PYR14-TFSl is a hydrophobic ionic liquid renowned for its high thermal stability, wide
electrochemical window, and non-flammability, making it a promising electrolyte candidate for
lithium-ion batteries operating at elevated temperatures (typically >60°C). Conventional
carbonate-based electrolytes are prone to volatility and flammability, posing significant safety
risks at higher temperatures. PYR14-TFSl-based electrolytes can mitigate these issues,
enabling safer and more stable battery performance in demanding environments.

Physicochemical and Electrochemical Properties

The following tables summarize the key quantitative data for PYR14-TFSI-based electrolytes.
These values are compiled from various studies and can be used for comparison and as a
baseline for new electrolyte formulations.
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Table 1: Physicochemical Properties of PYR14-TFSI Based Electrolytes

Property Value Temperature (°C) Notes
lonic Conductivity
Neat PYR14-TFSI ~2.0 mS/cm 20 [1]
Neat PYR14-TFSI ~7.0 mS/cm 60 [1]
1 MLiTFSIlin PYR14-  Varies with LiTFSI )
) Ambient [2][3]
TFSI concentration
Thermal Stability
Onset of For neat PYR14-TFSI.
N ~350-385 °C -

Decomposition [1]
With LiTFSI >300 °C - [4]
Electrochemical
Stability Window
Anodic Limit ~5V vs. Li/Li+ Room Temperature [5]

o Reversible Li
Cathodic Limit ) o Room Temperature [6]

plating/stripping

Table 2: Electrochemical Performance of Lithium Batteries with PYR14-TFSI Electrolytes at

High Temperatures
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Cell Initial
. . Temperatur . .
Configurati °C) C-Rate Discharge Cycle Life Reference
e o
on Capacity
Li/LiFePO4 40 0.2C ~140 mAh/g [5]
I Stable for
Li/LiCoO2 100 [5]
500 cycles
>99.5%
Coulombic
Graphite/LN o
55 0.5C Efficiency [7]
MO
over 1000
cycles

Experimental Protocols

This section provides detailed, step-by-step protocols for key experiments involving PYR14-

TFSI-based electrolytes for high-temperature lithium batteries.

Protocol for Electrolyte Preparation (1 M LiTFSI in

PYR14-TFSI)

Materials:

grade

120°C for 24 hours

Equipment:

» Analytical balance

Argon-filled glovebox with O2 and H20 levels < 1 ppm

N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), battery

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade, dried under vacuum at

Anhydrous solvent (e.g., acetonitrile) for transfer, if necessary
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Volumetric flask

Magnetic stirrer and stir bar

Spatula

Pipettes

Procedure:

Transfer the required amounts of PYR14-TFSI and dried LiTFSI into an argon-filled
glovebox.

e Calculate the mass of LiTFSI and the volume of PYR14-TFSI needed to achieve a1 M
concentration.

o Accurately weigh the LITFSI and transfer it to a volumetric flask.
e Add the calculated volume of PYR14-TFSI to the volumetric flask.
e Add a magnetic stir bar to the flask.

« Stir the mixture on a magnetic stirrer until the LITFSI is completely dissolved. This may take
several hours. Gentle heating (e.g., 40-50°C) can be applied to expedite dissolution.

e Once fully dissolved, store the electrolyte in a tightly sealed container inside the glovebox.

Protocol for CR2032 Coin Cell Assembly for High-
Temperature Testing

Materials:
e Cathode (e.g., LiFePO4 coated on aluminum foil)
e Anode (e.g., Lithium metal foil)

e Separator (e.g., glass fiber or polypropylene)
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PYR14-TFSI based electrolyte

CR2032 coin cell components (case, spacer, spring, gasket)

Equipment:

Coain cell crimper

Tweezers

Pipette

Vacuum oven

Procedure:

Dry all cell components, including the cathode, separator, and coin cell parts, in a vacuum
oven at an appropriate temperature (e.g., 80-120°C) for at least 12 hours to remove
moisture.

Transfer all dried components and the prepared electrolyte into an argon-filled glovebox.
Place the cathode into the bottom case of the coin cell.

Add a few drops of the PYR14-TFSI electrolyte onto the cathode surface to ensure good
wetting.

Place the separator on top of the wetted cathode.

Add another few drops of electrolyte onto the separator.
Place the lithium metal anode on top of the separator.
Add a spacer disc and then the spring.

Carefully place the gasket and the top cap.

Crimp the coin cell using the coin cell crimper to ensure a hermetic seal.
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o Let the assembled cell rest for several hours before testing to ensure complete electrolyte
wetting of the electrodes.

Protocol for Electrochemical Impedance Spectroscopy
(EIS) at High Temperatures

Equipment:

o Potentiostat with EIS capability

o Temperature-controlled chamber or oven
e Assembled coin cell

Procedure:

Place the assembled coin cell in the temperature-controlled chamber and connect it to the
potentiostat.

o Set the desired high temperature (e.g., 60°C, 80°C, or 100°C) and allow the cell to
equilibrate for at least 1 hour.[5]

o Set the EIS parameters on the potentiostat software. A typical frequency range is 100 kHz to
10 mHz with an AC amplitude of 5-10 mV.[8]

e Run the EIS measurement at the open-circuit voltage (OCV) of the cell.

» The resulting Nyquist plot can be used to analyze the different impedance contributions
within the battery, such as electrolyte resistance, charge transfer resistance, and solid
electrolyte interphase (SEI) resistance.[3][9]

Protocol for Cyclic Voltammetry (CV)

Equipment:
o Potentiostat

o Temperature-controlled chamber
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o Assembled three-electrode or two-electrode cell

Procedure:

Place the cell in the temperature-controlled chamber and allow it to reach the desired
temperature.

o Set the CV parameters, including the vertex potentials (voltage window), scan rate (e.g., 0.1
mV/s to 50 mV/s), and number of cycles.[1][6][10][11]

e The voltage window should be set within the electrochemical stability window of the
electrolyte and the active materials.

e Run the CV to investigate the redox behavior of the electrode materials at high
temperatures.

Protocol for Long-Term Galvanostatic Cycling at High
Temperatures

Equipment:

o Battery cycler

o Temperature-controlled chamber
Procedure:

o Place the assembled coin cell in the temperature-controlled chamber and connect it to the
battery cycler.

o Set the desired temperature and allow the cell to stabilize.
e Set the galvanostatic cycling parameters:
o Charge and discharge current (C-rate, e.g., C/10, C/5, 1C).[5]

o Upper and lower voltage cut-offs.
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o Number of cycles.

» Start the cycling test. The capacity retention and coulombic efficiency over a large number of
cycles will determine the long-term stability of the battery with the PYR14-TFSI electrolyte at
high temperatures.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of PYR14-TFSI
in high-temperature lithium batteries.

Caption: Molecular structures of the PYR14+ cation and TFSI- anion.
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Caption: Experimental workflow for high-temperature battery testing.
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Caption: Logical relationship of PYR14-TFSI benefits at high temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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